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Compound of Interest

Compound Name: BW 245C
CAS No.: 72814-32-5
Cat. No.: B1668152
Get Quote
. J

Executive Safety Summary

BW 245C is a high-affinity, selective agonist for the Prostaglandin D2 receptor (DP1). While
invaluable for research into vascular biology and allergic inflammation, its potency and
physicochemical properties necessitate strict handling protocols.

The Primary Hazard: As a prostaglandin analog, BW 245C is a potent bioactive lipid. The
critical safety concern is not just the compound itself, but its standard reconstitution vehicle:
Dimethyl Sulfoxide (DMSO). DMSO is a permeation enhancer that can carry dissolved
lipophilic drugs directly through the skin and into the bloodstream, bypassing the body's
primary barrier.

Core Directive: Treat BW 245C as a Reproductive Toxin and a Potent Compound. All handling
must occur within a contained environment to prevent inhalation of dust or transdermal
absorption of solutions.

Risk Assessment & The "Solvent-Drag" Effect
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Before handling, researchers must understand the specific risk factors associated with this

workflow.

Hazard Category

Specific Risk

Mechanism of Action

Biological Potency

High

Selective activation of DP1
receptors can induce systemic
vasodilation (hypotension) and

modulate platelet aggregation

[1].

Reproductive Toxicity

Suspected

Prostaglandin analogs can
stimulate smooth muscle
contraction; potential risk to

pregnancy and fertility [2].

Physical State

Crystalline Solid

Risk of aerosolization/dust

inhalation during weighing.

Solvent Vector

DMSO / Ethanol

CRITICAL: DMSO penetrates
standard nitrile gloves in <10
minutes. If BW 245C is
dissolved in DMSO, the
solvent acts as a "Trojan
Horse," delivering the drug

transdermally [3].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for BW 245C when in solution. The following matrix

utilizes a Self-Validating Barrier System.

PPE Specifications Table
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Component

Minimum Requirement

Technical Rationale &
Selection Logic

Hand Protection

Double-Gloving Strategylnner:
Nitrile (4 mil)Outer: Nitrile
(Extended Culff, 5-8 mil)

Why: DMSO degrades thin
nitrile. The outer glove acts as
a sacrificial layer. The inner
glove provides a secondary
barrier and visual contrast to
detect breaches. Protocol:
Change outer gloves

immediately upon any splash.

Respiratory

Engineering Control
Primary(Class Il BSC or Fume
Hood)

Why: N95 respirators do not
protect against solvent vapors
(DMSO/Ethanol). Containment
at the source (hood) is the only
validated method for
preventing inhalation of

bioactive dusts.

Eye/Face

Chemical Splash
Goggles(ANSI Z87.1+)

Why: Safety glasses with side
shields are insufficient for
liquid handling. Goggles seal
the orbital area against
splashes that could be
absorbed through the mucous

membranes of the eye.

Body

Tyvek® Lab Coat
(Disposable)+ Poly-coated
Apron

Why: Cotton lab coats absorb
spills, holding the toxin against
the skin. Impervious
disposable materials prevent
"wicking" of hazardous

solutions.

Operational Protocol: Step-by-Step

This workflow is designed to maintain a "Chain of Custody" for the chemical, ensuring it never

leaves containment until neutralized.
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Phase 1: Preparation & Engineering Controls

 Verify Airflow: Ensure the Fume Hood or Biological Safety Cabinet (BSC) is operating at face
velocity >100 fpm.

e Solvent Segregation: Pre-measure DMSO or Ethanol volumes before introducing the BW
245C vial to the hood to minimize container traffic.

e Lining: Place an absorbent, plastic-backed bench liner in the hood to capture micro-spills.

Phase 2: Weighing & Solubilization (The Critical Zone)

Note: BW 245C is often supplied in small quantities (e.g., 5 mg, 10 mg). Reconstituting directly
in the shipping vial is preferred to avoid weighing dust.

e Donning: Put on inner gloves, then Tyvek coat, then outer gloves (tucked over coat cuffs).
 Vial Opening: Tap the vial gently on the benchtop to settle dust. Open only inside the hood.
» Reconstitution:

o Add solvent (DMSO/Ethanol) slowly down the side of the vial wall.

o CAUTION: Do not vortex with an open lid. Cap tightly and invert gently or vortex.

o Scientific Context: BW 245C is soluble in DMSO up to ~25 mg/ml. Ensure complete
dissolution to prevent "hot spots” of concentration [4].

 Aliquotting: Dispense stock solution into single-use aliquots (e.g., cryovials) to avoid
repeated freeze-thaw cycles and repeated handling risks.

Phase 3: Disposal & Decontamination[1]

e Liquid Waste: Dispose of all BW 245C solutions into a dedicated "Bioactive/Hazardous
Chemical" waste stream. Do not mix with general organic solvents if your facility incinerates

bioactives separately.

e Solid Waste: Vials, tips, and the bench liner must go into a solid hazardous waste bin (often
yellow or red bag, depending on facility rules for cytotoxic/potent compounds).
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» Doffing:

o

Remove outer gloves inside the hood and discard.

[¢]

Remove eyewear and coat.

[¢]

Remove inner gloves last, peeling from the inside out to avoid touching the exterior.

Wash hands immediately with soap and water (do not use ethanol on skin, as it increases

[e]

permeability).

Visualizing the Safety Workflow

The following diagram illustrates the logical flow of safety barriers and decision points.
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Figure 1: Operational workflow emphasizing the containment zone and the dependency of PPE
selection on the initial risk assessment.

Emergency Response

In the event of exposure, immediate action mitigates systemic absorption.

e Skin Contact (Liquid):
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o Do not scrub. Scrubbing abrades the skin and increases absorption.
o Rinse with copious water for 15 minutes.

o If DMSO was the solvent, assume systemic absorption. Seek medical evaluation
immediately.

o Eye Contact: Flush for 15 minutes using an eyewash station. Hold eyelids open.
e Spill Cleanup:

Evacuate the immediate area if dust is airborne.

[¢]

[e]

Don full PPE (including respiratory protection if outside a hood).

[e]

Cover liquid spills with absorbent pads.

(¢]

Clean area with 10% bleach solution (deactivates many organic bioactives) followed by
water.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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